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Compound of Interest

Compound Name: Trimethoprim-PEG3-amine TFA

Cat. No.: B1677516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Trimethoprim-PEG3-amine TFA, a key reagent in modern cell biology and drug discovery.

The information presented herein is intended to equip researchers with the necessary

knowledge for its effective handling, storage, and application, particularly in the context of the

TMP-tag protein labeling system.

Introduction to Trimethoprim-PEG3-amine TFA
Trimethoprim-PEG3-amine TFA is a synthetic molecule that conjugates the antibacterial drug

trimethoprim to a three-unit polyethylene glycol (PEG) spacer with a terminal amine group,

supplied as a trifluoroacetic acid (TFA) salt. The trimethoprim moiety exhibits high-affinity and

specific non-covalent binding to E. coli dihydrofolate reductase (eDHFR), with a dissociation

constant (Kd) in the nanomolar range.[1] Conversely, its affinity for mammalian DHFR is

significantly lower (Kd > 1 µM), ensuring minimal off-target effects in mammalian cells.[1] This

differential binding is the cornerstone of the TMP-tag system, a powerful tool for the

visualization and manipulation of proteins in living cells.[1][2] By fusing a protein of interest to

eDHFR, researchers can specifically label and track the fusion protein using fluorescently-

conjugated Trimethoprim-PEG3-amine. The PEG3 linker enhances the solubility and

bioavailability of the molecule.[3][4]
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The solubility of Trimethoprim-PEG3-amine TFA is a critical parameter for its use in

experimental settings. The presence of the PEG linker generally improves the aqueous

solubility of the otherwise hydrophobic trimethoprim core.

Table 1: Quantitative Solubility Data

Solvent Solubility

Dimethylformamide (DMF) 20 mg/mL

Dimethyl sulfoxide (DMSO) 15 mg/mL

Ethanol 10 mg/mL

Phosphate-Buffered Saline (PBS), pH 7.2 10 mg/mL

Data sourced from manufacturer datasheets.

The terminal amine group allows for straightforward conjugation to a variety of probes, such as

fluorophores, biotin, or affinity tags, via standard amine-reactive chemistry.

Stability and Storage
Proper storage and handling are paramount to maintaining the integrity and functionality of

Trimethoprim-PEG3-amine TFA.

Table 2: Stability and Storage Recommendations

Parameter Recommendation

Storage Temperature -20°C

Shelf Life ≥ 4 years (at -20°C)

Handling
Protect from moisture. Allow to warm to room

temperature before opening.

Data sourced from manufacturer datasheets.
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For long-term storage, the compound should be kept as a solid at -20°C. For experimental use,

stock solutions are typically prepared in anhydrous DMSO or DMF and can be stored at -20°C

for several months. Repeated freeze-thaw cycles should be avoided. The stability of the

compound in aqueous buffers at physiological pH is generally good for the duration of typical

cell-based experiments, but prolonged incubation in aqueous solutions may lead to hydrolysis.

Experimental Protocols
Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)
This protocol outlines a standard procedure for determining the thermodynamic solubility of

Trimethoprim-PEG3-amine TFA in a buffer of interest.
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Sample Preparation

Equilibration

Phase Separation

Quantification

Weigh excess Trimethoprim-PEG3-amine TFA

Add to a known volume of buffer (e.g., PBS, pH 7.2)

Incubate at a constant temperature (e.g., 25°C or 37°C)

Agitate vigorously for a defined period (e.g., 24-48 hours)

Centrifuge to pellet undissolved solid

Filter supernatant through a 0.22 µm syringe filter

Prepare serial dilutions of the filtrate

Analyze by a validated HPLC-UV method

Quantify against a standard curve
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Study Setup

Stress Conditions

Analysis at Time Points

Prepare stock solution of Trimethoprim-PEG3-amine TFA

Aliquot into multiple vials

Long-term (e.g., 25°C/60% RH) Accelerated (e.g., 40°C/75% RH) Photostability (ICH Q1B) Forced Degradation (Acid, Base, Oxidation)

Withdraw samples at t=0, 3, 6, 12 months, etc.

Analyze by stability-indicating HPLC-UV

Assess purity, potency, and degradation products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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